Cas no 53019-70-8 (3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide)

• Product name: 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
• CAS No: 53019-70-8
• MF: C₂₈N₂S₂+^.I-
• MW: 555.347
• CID: 937841
• PubChem ID: 13864453

3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-ium iodide
• 3-ethyl-2-[(e)-2-(3-((e)-2-[3-ethyl-1,3-benzothiazol-2(3h)-ylidene]ethylidene)-1-cyclohexen-1-yl)ethenyl]-1,3-benzothiazol-3-
• (2Z)-3-ethyl-2-[(2E)-2-[3-[(E)-2-(3-ethyl-1,3-benzothiazol-3-ium-2-yl)ethenyl]cyclohex-2-en-1-ylidene]ethylidene]-1,3-benzothiazole
• 2,6-bis-[2-(3-ethyl-3H-benzothiazol-2-ylidene)-ethylidene]-cyclohexylium, iodide
• 3-ETHYL-2-[(E)-2-(3-((E)-2-[3-ETHYL-1,3-BENZOTHIAZOL-2(3H)-YLIDENE]ETHYLIDENE)-1-CYCLOHEXEN-1-YL)VINYL]-1,3-BENZOTHIAZOL-3-IUM IODIDE
• AG-F-81372
• AGN-PC-00O9TH
• CTK4J6904
• 53019-70-8
• AKOS000814222

• Inchi： InChI=1S/C28H29N2S2.HI/c1-3-29-23-12-5-7-14-25(23)31-27(29)18-16-21-10-9-11-22(20-21)17-19-28-30(4-2)24-13-6-8-15-26(24)32-28;/h5-8,12-20H,3-4,9-11H2,1-2H3;1H/q+1;/p-1
• InChI Key： NMPRQJMDWNNKJN-UHFFFAOYSA-M
• SMILES： CCN1C2=CC=CC=C2SC1=CC=C3CCCC(=C3)C=CC4=[N+](C5=CC=CC=C5S4)CC.[I-]

Computed Properties

• Exact Mass: 554.8544
• Monoisotopic Mass: 584.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 723
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 7.12
• LogP: 4.06050